Cas no 123-97-7 (Carbonodithioic acid,O-pentyl ester)

• Product Name: Carbonodithioic acid,O-pentyl ester
• CAS No: 123-97-7
• MF: C₆H₁₂OS₂
• MW: 164.288879394531
• CID: 146309
• PubChem ID: 17635
• Update Time: 2025-04-19

Carbonodithioic acid,O-pentyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-pentyl ester
• amylxanthane
• pentoxymethanedithioic acid
• O-pentyl hydrogen carbonodithioate
• Pentylxanthane
• potassium O-pentyl carbonodithioate
• sodium O-pentyl carbonodithioate
• Amyl xanthate
• 2720-73-2 (Potassium salt)
• 7607-99-0 (Hydrochloride salt)
• Dithiocarbonic acid O-amyl ester
• Carbonodithioic acid, o-pentyl ester
• CHEMBL3039653
• O-PentylS-hydrogencarbonodithioate
• Amylxanthic acid, potassium salt
• Carbonic acid, dithio-, O-pentyl ester, potassium salt
• O-Pentyl S-hydrogen carbonodithioate
• NSC1118
• SCHEMBL665220
• Aeroxanthate 350
• Potassium n-amylxanthogenate
• Potassium pentyl xanthate
• O-Pentyl hydrogen dithiocarbonate
• Potassium amylxanthogenate
• DTXSID40153827
• Potassium pentyl xanthogenate
• 123-97-7
• NS00005574

• Inchi： 1S/C6H12OS2/c1-2-3-4-5-7-6(8)9/h2-5H2,1H3,(H,8,9)
• InChI Key： QWENMOXLTHDKDL-UHFFFAOYSA-N
• SMILES： SC(OCCCCC)=S

Computed Properties

• Exact Mass: 186.01503
• Monoisotopic Mass: 164.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds